(Z)-4-(N-benzyl-N-methylsulfamoyl)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)benzamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
BenchChem offers high-quality (Z)-4-(N-benzyl-N-methylsulfamoyl)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-4-(N-benzyl-N-methylsulfamoyl)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
IUPAC Name |
4-[benzyl(methyl)sulfamoyl]-N-(1-methylbenzo[e][1,3]benzothiazol-2-ylidene)benzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H23N3O3S2/c1-29(18-19-8-4-3-5-9-19)35(32,33)22-15-12-21(13-16-22)26(31)28-27-30(2)25-23-11-7-6-10-20(23)14-17-24(25)34-27/h3-17H,18H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIISJAAXDOVSEG-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC3=CC=CC=C32)SC1=NC(=O)C4=CC=C(C=C4)S(=O)(=O)N(C)CC5=CC=CC=C5 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H23N3O3S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
501.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
(Z)-4-(N-benzyl-N-methylsulfamoyl)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)benzamide is a complex organic compound belonging to the class of sulfamoyl derivatives. Its unique structural features, including a thiazole ring and a benzamide moiety, suggest significant potential for biological activity. This article reviews the synthesis, structure-activity relationships, and biological activities of this compound based on diverse sources.
Synthesis and Structural Characteristics
The synthesis of (Z)-4-(N-benzyl-N-methylsulfamoyl)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)benzamide typically involves multi-step organic reactions. Key steps include the formation of the thiazole ring and the introduction of the benzamide moiety. The stereochemistry at the ylidene linkage is critical, as it may influence the compound's biological interactions.
Synthetic Pathway Overview:
- Formation of Thiazole Ring : This step often involves condensation reactions between appropriate precursors.
- Benzamide Formation : The coupling of the thiazole derivative with benzylamine or similar compounds.
- Purification : Techniques such as chromatography are employed to achieve high purity and yield.
The mechanism of action for (Z)-4-(N-benzyl-N-methylsulfamoyl)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)benzamide may involve interactions with specific biological targets such as enzymes or receptors. Quantitative studies are essential to elucidate binding kinetics and thermodynamics associated with its interaction with target proteins.
Anticancer Activity
Research indicates that compounds similar to (Z)-4-(N-benzyl-N-methylsulfamoyl)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)benzamide exhibit anticancer properties. For instance, studies on N-benzyl substituted thiazole derivatives have shown varying degrees of Src kinase inhibitory activity, which is linked to their anticancer effects. The most potent compounds in this class demonstrated significant inhibition in engineered Src-driven cell growth assays .
| Compound | GI50 (µM) in NIH3T3/c-Src527F | GI50 (µM) in SYF/c-Src527F |
|---|---|---|
| KX2-391 | 1.34 | 2.30 |
| 8a | 7.93 | 13.02 |
The data suggests that while some derivatives maintain potency against Src kinase, others demonstrate weaker anticancer activities, indicating that additional mechanisms may contribute to their overall efficacy .
Anti-Angiogenic Activity
Compounds related to (Z)-4-(N-benzyl-N-methylsulfamoyl)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)benzamide have also been evaluated for anti-angiogenic properties. A series of N-benzyl substituted indazoles showed significant anti-angiogenic activity compared to controls, highlighting the potential for similar activities in sulfamoyl derivatives .
Case Studies
Several studies have explored the biological activities of sulfamoyl derivatives:
- Study on Src Kinase Inhibition : A study evaluated various N-benzyl substituted thiazole derivatives for their Src kinase inhibitory activities and found that structural modifications significantly impacted their efficacy .
- Anticancer Mechanisms : Research has shown that while some compounds exhibit strong Src inhibition, their anticancer effects may also be influenced by factors such as lipid solubility and cellular uptake .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
